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Compound of Interest

Compound Name: Potassium valerate

Cat. No.: B096342

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium valerate, also known as potassium pentanoate, is the potassium salt of valeric
acid. While it is a salt of a weak acid and a strong base, suggesting basic properties, its
application as a general base in a wide range of organic reactions is not extensively
documented in readily available scientific literature. Its most prominent and well-established
application in organic synthesis is in the Kolbe electrolysis for the formation of octane. This
document provides detailed application notes and protocols for this specific reaction, alongside
a general discussion of the role of potassium salts as bases in other key organic
transformations.

Physicochemical Data of Potassium Valerate

A summary of the key physical and chemical properties of potassium valerate is presented in
Table 1. This data is essential for handling the reagent and for designing experimental setups.
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Property Value Reference
CAS Number 19455-21-1 [1]
Molecular Formula CsH9KO2 [1]
Molecular Weight 140.22 g/mol [1]
Appearance White solid

185.3°C at 760 mmHg (of

Boiling Point ) )
valeric acid)

Solubility Soluble in water

Core Application: Kolbe Electrolysis

The Kolbe electrolysis is an electrochemical oxidative decarboxylation of a carboxylate salt,
leading to the formation of a new carbon-carbon bond. In the case of potassium valerate, the

electrolysis results in the formation of octane.[2]

Reaction Mechanism

The reaction proceeds via a radical mechanism at the anode. The valerate anion is oxidized to
a valerate radical, which then loses carbon dioxide to form a butyl radical. Two butyl radicals

then dimerize to form octane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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